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Introduction
Butamisole is an imidazothiazole anthelmintic agent used in veterinary medicine to treat

infections with various parasitic worms, including whipworms and hookworms.[1] Its primary

mechanism of action is as a nicotinic acetylcholine receptor agonist on nematode muscle cells.

[2][3][4] This agonistic activity leads to sustained muscle contraction and subsequent spastic

paralysis of the parasite, ultimately resulting in its expulsion from the host.[2][3][4]

These application notes provide detailed protocols for assessing the in vitro anthelmintic

activity of Butamisole against various life stages of helminths. The described assays are

fundamental in determining the efficacy of anthelmintic compounds, investigating potential

resistance mechanisms, and screening new drug candidates.

Mechanism of Action: Signaling Pathway
Butamisole, as a nicotinic agonist, directly targets the neuromuscular system of nematodes.

The binding of Butamisole to nicotinic acetylcholine receptors on the muscle cell membrane

causes an influx of positive ions, leading to depolarization and spastic paralysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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